(3-Bromo-5-chlorophenyl)methanol

• IUPAC Name: (3-bromo-5-chlorophenyl)methanol
• InChI: InChI=1S/C7H6BrClO/c8-6-1-5(4-10)2-7(9)3-6/h1-3,10H,4H2
• InChI Key: XGBLROAPOAITNY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Br)CO
• Molecular Formula: C7H6BrClO
• DSSTOX Substance ID: DTXSID00590799
• Molecular Weight: 221.48 g/mol
• CAS No.: 917562-09-5

Description

(3-Bromo-5-chlorophenyl)methanol is an organic compound with the molecular formula C7H6BrClO It is a derivative of benzyl alcohol, where the benzene ring is substituted with bromine and chlorine atoms at the 3 and 5 positions, respectively

Scientific Research Applications

(3-Bromo-5-chlorophenyl)methanol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving halogenated phenylmethanols.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Safety and Hazards

“(3-Bromo-5-chlorophenyl)methanol” is associated with certain hazards. The GHS07 pictogram is used to represent these hazards. The compound has the signal word “Warning” and is associated with Hazard Statements H315-H319-H335. Precautionary statements include P261-P305+P351+P338.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .

Mode of Action

Based on the properties of similar compounds, it can be hypothesized that it may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces . These interactions could lead to changes in the conformation or activity of the target proteins, thereby modulating their function.

Biochemical Pathways

Related compounds such as indole derivatives have been shown to influence a variety of biochemical pathways, including those involved in inflammation, cancer, and microbial infections . The compound could potentially affect these pathways by modulating the activity of key enzymes or receptors.

Pharmacokinetics

The presence of the bromine and chlorine atoms may influence its metabolic stability and excretion .

Result of Action

Based on the activities of structurally similar compounds, it can be hypothesized that it may have potential antiviral, anti-inflammatory, anticancer, and antimicrobial effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3-Bromo-5-chlorophenyl)methanol typically involves the bromination and chlorination of phenylmethanol. One common method includes the following steps:

Bromination: Phenylmethanol is treated with bromine in the presence of a catalyst to introduce the bromine atom at the 3-position.

Chlorination: The brominated product is then subjected to chlorination using chlorine gas or a chlorinating agent to introduce the chlorine atom at the 5-position.

Industrial Production Methods: Industrial production of this compound may involve similar steps but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: (3-Bromo-5-chlorophenyl)methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: The compound can be reduced to form the corresponding phenylmethane derivative.

Substitution: The bromine and chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed:

Oxidation: Formation of (3-Bromo-5-chlorophenyl)formaldehyde or (3-Bromo-5-chlorophenyl)carboxylic acid.

Reduction: Formation of (3-Bromo-5-chlorophenyl)methane.

Substitution: Formation of various substituted phenylmethanol derivatives depending on the nucleophile used.

Comparison with Similar Compounds

• (3-Bromo-4-chlorophenyl)methanol
• (3-Bromo-5-fluorophenyl)methanol
• (3-Chloro-5-bromophenyl)methanol

Comparison:

• Uniqueness: (3-Bromo-5-chlorophenyl)methanol is unique due to the specific positions of the bromine and chlorine atoms, which can influence its chemical reactivity and biological activity.
• Reactivity: The presence of both bromine and chlorine atoms can make the compound more reactive in substitution reactions compared to compounds with only one halogen atom.
• Applications: The specific halogenation pattern can affect the compound’s suitability for different applications, such as in pharmaceuticals or materials science.

Synthesis routes and methods

Procedure details

To a solution of 3-bromo-5-chlorobenzoic acid (1.0 g, 4.3 mmol) in THF (30 mL) was added borane-THF solution (13 mL, 1.0 M) at 0° C. The mixture was allowed to stir for 16 hours. TLC showed clean conversion. The reaction was quenched with methanol, diluted with EtOAc (100 mL), washed with 0.5 N HCl, 0.5 N NaOH, and brine, dried over sodium sulfate, filtered and concentrated to give rise to (3-bromo-5-chlorophenyl)methanol as a waxy solid (680 mg, 72% yield). To the above solid (680 mg, 3.1 mmol) was added thallium trifluoroacetate (1.8 g, 3.4 mmol) and TFA (4 mL). The mixture was allowed to stir at RT for 16 hours. The volatiles were removed under reduced pressure. The residue was pumped under high vacuum for 15 minutes before palladium (II) chloride (0.054 g, 0.31 mmol), magnesium oxide (0.25 g, 6.1 mmol), lithium chloride (0.13 g, 0.31 mmol), and methanol (30 mL) were added. The mixture was stirred under an atmosphere of carbon mono-oxide until the reaction turned black. The reaction was diluted with DCM (50 mL), filtered through a pad of Celite®, adsorbed onto silica gel, and purified by MPLC. Removal of solvent gave rise to a mixture of 5-bromo-7-chloro-2-benzofuran-1(3H)-one and 7-bromo-5-chloro-2-benzofuran-1(3H)-one. LC/MS: (IE, m/z) (M+1)+=249.0;